Cas no 2503207-86-9 (methyl 2-4-(2-methoxy-2-oxoethyl)pyrrolidin-3-ylacetate hydrochloride)

Methyl 2-(4-(2-methoxy-2-oxoethyl)pyrrolidin-3-yl)acetate hydrochloride is a synthetic pyrrolidine derivative with potential applications in pharmaceutical and chemical research. Its structure features both ester and pyrrolidine functional groups, making it a versatile intermediate for further modifications. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound may serve as a precursor in the synthesis of bioactive molecules, particularly those targeting neurological or metabolic pathways. Its well-defined stereochemistry and purity are critical for reproducibility in research settings. The presence of multiple reactive sites allows for selective derivatization, supporting its utility in medicinal chemistry and drug development.
methyl 2-4-(2-methoxy-2-oxoethyl)pyrrolidin-3-ylacetate hydrochloride structure
2503207-86-9 structure
Product Name:methyl 2-4-(2-methoxy-2-oxoethyl)pyrrolidin-3-ylacetate hydrochloride
CAS No:2503207-86-9
MF:C10H18ClNO4
MW:251.7072224617
CID:5657379
PubChem ID:165877368
Update Time:2025-06-08

methyl 2-4-(2-methoxy-2-oxoethyl)pyrrolidin-3-ylacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • methyl 2-[4-(2-methoxy-2-oxoethyl)pyrrolidin-3-yl]acetate hydrochloride
    • 2503207-86-9
    • EN300-27193487
    • methyl 2-4-(2-methoxy-2-oxoethyl)pyrrolidin-3-ylacetate hydrochloride
    • Inchi: 1S/C10H17NO4.ClH/c1-14-9(12)3-7-5-11-6-8(7)4-10(13)15-2;/h7-8,11H,3-6H2,1-2H3;1H
    • InChI Key: ARFAOEDZKFQMMM-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(CC1CNCC1CC(=O)OC)=O

Computed Properties

  • Exact Mass: 251.0924357g/mol
  • Monoisotopic Mass: 251.0924357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 218
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6Ų

methyl 2-4-(2-methoxy-2-oxoethyl)pyrrolidin-3-ylacetate hydrochloride Pricemore >>

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Additional information on methyl 2-4-(2-methoxy-2-oxoethyl)pyrrolidin-3-ylacetate hydrochloride

Research Brief on Methyl 2-4-(2-Methoxy-2-oxoethyl)pyrrolidin-3-ylacetate Hydrochloride (CAS: 2503207-86-9)

The compound methyl 2-4-(2-methoxy-2-oxoethyl)pyrrolidin-3-ylacetate hydrochloride (CAS: 2503207-86-9) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This brief synthesizes the latest findings regarding this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

Recent studies have characterized this pyrrolidine derivative as a versatile building block for the synthesis of bioactive molecules. Its unique structural features, including the ester functionalities and the protonated nitrogen, make it particularly interesting for medicinal chemistry applications. The hydrochloride salt form (2503207-86-9) has shown improved solubility properties compared to the free base, enhancing its utility in biological assays and formulation development.

In pharmacological screening, this compound has demonstrated promising activity as a modulator of specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry reported its interaction with certain membrane receptors, suggesting potential applications in neurological disorders. The research team utilized advanced molecular docking simulations and in vitro binding assays to characterize these interactions at the atomic level.

The synthetic accessibility of methyl 2-4-(2-methoxy-2-oxoethyl)pyrrolidin-3-ylacetate hydrochloride has been another focus of recent investigations. Several research groups have developed optimized synthetic routes that improve yield and purity while reducing environmental impact. These advancements are particularly relevant for scaling up production for preclinical and clinical studies.

Current research directions include exploring structure-activity relationships (SAR) of derivatives based on this scaffold, as well as investigating its potential as a prodrug moiety. The compound's metabolic stability and pharmacokinetic properties are under active investigation, with preliminary data suggesting favorable characteristics for further development.

As of 2024, this compound remains an active area of research with multiple patent applications pending in various jurisdictions. The pharmaceutical industry has shown growing interest in its potential applications, particularly in the development of novel central nervous system (CNS) therapeutics and anti-inflammatory agents.

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